N1-(2,5-difluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C22H19F2N3O2S/c23-15-7-8-16(24)17(12-15)26-22(29)21(28)25-13-19(20-6-3-11-30-20)27-10-9-14-4-1-2-5-18(14)27/h1-8,11-12,19H,9-10,13H2,(H,25,28)(H,26,29)
• InChI Key: VMRLRTYDOHSVBH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C(=O)NC3=C(C=CC(=C3)F)F)C4=CC=CS4
• Molecular Formula: C22H19F2N3O2S
• Molecular Weight: 427.5 g/mol

Description

N1-(2,5-difluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide, also known as Difluoro-oxalamide, is a small molecule inhibitor that has shown potential in the field of cancer research. This compound has been synthesized using various methods and has been found to exhibit significant biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Acid-Catalyzed Rearrangement for Synthesis : The compound is involved in the synthesis of di- and mono-oxalamides through an acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes. This process is significant for the production of anthranilic acid derivatives and oxalamides, offering a high-yielding, operationally simple method (Mamedov et al., 2016).

Biological and Pharmacological Research

• NK1 Receptor Antagonist Activity : Indolin derivatives, structurally related to N1-(2,5-difluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide, have shown potential as substance P receptor (NK1) antagonists. This activity is relevant in the context of pain and inflammation studies (Macleod et al., 1994).

Materials Science and Chemistry

• Optical Properties in Conjugated Polymers : Research on donor-acceptor type conjugated polymers, which incorporate structures similar to N1-(2,5-difluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide, has demonstrated significant potential in photonic devices due to their charge-transporting, UV-visible, and fluorescence emission properties (Manjunatha et al., 2009).

Electrochemistry and Device Applications

• Electrochromic Properties in Polymers : Studies on polymers related to the compound have highlighted their utility in electrochromic devices, showing promising optical contrast and switching times. Such properties are crucial for the development of visually dynamic materials and devices (Hu et al., 2013).